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Compound of Interest

Compound Name: SCH-900875

Cat. No.: B3064259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the safe handling and

experimental use of SCH-900875, also known as Dinaciclib. Dinaciclib is a potent and selective

inhibitor of cyclin-dependent kinases (CDKs), specifically targeting CDK1, CDK2, CDK5, and

CDK9.[1][2][3] Adherence to proper safety protocols and experimental guidelines is crucial for

ensuring personnel safety and the integrity of research data.

Hazard Identification and Safety Precautions
SCH-900875 (Dinaciclib) is a hazardous substance that requires careful handling. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact.
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Hazard Category GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity, Oral H302: Harmful if swallowed.
P264, P270, P301+P312,

P330, P501

Skin Corrosion/Irritation
H315: Causes skin irritation.[4]

[5][6]

P264, P280, P302+P352,

P332+P313, P362+P364

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation.[4][5][6]

P280, P305+P351+P338,

P337+P313

Respiratory Tract Irritation
H335: May cause respiratory

irritation.[5]

P261, P271, P304+P340,

P312, P403+P233

Germ Cell Mutagenicity
H340: May cause genetic

defects.[4][6]

P201, P202, P280,

P308+P313, P405

Specific Target Organ Toxicity

H372: Causes damage to

organs (bone marrow) through

prolonged or repeated

exposure.[4][6]

P260, P264, P270, P314,

P501

Frequently Asked Questions (FAQs) - Safety and
Handling
Q1: What are the primary health hazards associated with SCH-900875 (Dinaciclib)?

A1: Dinaciclib is classified as harmful if swallowed and causes skin and serious eye irritation.[4]

[5][6] It may also cause respiratory irritation.[5] Importantly, it is suspected of causing genetic

defects and can cause damage to the bone marrow through prolonged or repeated exposure.

[4][6]

Q2: What personal protective equipment (PPE) is required when handling Dinaciclib?

A2: Appropriate PPE is mandatory. This includes:

Eye Protection: Safety goggles with side-shields.[5]
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Hand Protection: Chemical-resistant protective gloves.[5]

Skin and Body Protection: An impervious lab coat or clothing.[5]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhaling dust.[5]

Q3: How should I store SCH-900875 (Dinaciclib)?

A3: Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[5] The recommended storage temperature for the

crystalline solid is -20°C.[4]

Q4: What should I do in case of accidental exposure?

A4: Follow these first aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[4][5]

Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing and wash

it before reuse.[4][5]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. Seek medical attention if you feel unwell.[5]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or Poison Control Center

immediately.[4][5]

Q5: How should I dispose of waste containing Dinaciclib?

A5: Dispose of contents and containers in accordance with local, regional, and national

regulations. Do not allow the product to enter drains or waterways.[5]

Experimental Protocols and Troubleshooting
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Dinaciclib is supplied as a crystalline solid and is soluble in organic solvents like DMSO,

ethanol, and DMF.[4] It is sparingly soluble in aqueous buffers.[4]

Stock Solution Preparation Workflow

Stock Solution Preparation

Start

Dissolution

Storage

Weigh Dinaciclib Powder

Dissolve in appropriate
organic solvent (e.g., DMSO)

Use inert gas to purge solvent

Aliquot into smaller volumes

Vortex to ensure complete dissolution

Store at -20°C

Protect from light

Click to download full resolution via product page

Caption: Workflow for preparing Dinaciclib stock solutions.
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Solvent Solubility

DMSO ~15 mg/mL[4]

Ethanol ~25 mg/mL[4]

DMF ~25 mg/mL[4]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL[4]

In Vitro Cell-Based Assay Protocol Example: Cell
Viability (MTT Assay)
This is a generalized protocol; specific cell lines and conditions may require optimization.

Cell Seeding: Plate human cancer cell lines (e.g., MIAPaCa-2, Pa20C) in 96-well plates and

allow them to adhere overnight.[5]

Treatment: Prepare serial dilutions of Dinaciclib in the appropriate cell culture medium.

Replace the existing medium with the medium containing Dinaciclib at various

concentrations (e.g., 0.5-128 nM).[5]

Incubation: Incubate the cells for a specified period (e.g., 72 hours).[5]

MTT Addition: Add MTT reagent to each well and incubate to allow for formazan crystal

formation.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at the appropriate wavelength using a

microplate reader.

In Vivo Protocol Example: Xenograft Mouse Model
Animal studies require strict adherence to institutional animal care and use committee (IACUC)

guidelines.

Tumor Implantation: Subcutaneously inject human cancer cells (e.g., KKU-213A) into the

flanks of immunodeficient mice.[7]
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Tumor Growth: Allow tumors to reach a palpable size.

Treatment Administration: Administer Dinaciclib via intraperitoneal (i.p.) injection at a

specified dose and schedule (e.g., 40 mg/kg, twice weekly for four weeks).[5]

Monitoring: Monitor tumor size and animal well-being regularly.

Endpoint: At the end of the study, euthanize the animals and excise the tumors for further

analysis.

Troubleshooting Common Experimental Issues
Troubleshooting Workflow

Experimental Troubleshooting

Identify Issue

Solubility Problems Lack of Activity High Toxicity

Unexpected Results?

Precipitation in media? No biological effect? Excessive cell death?

Prepare fresh stock.
Use intermediate solvent (e.g., DMF)

for aqueous solutions.

Yes

Verify concentration.
Check cell line sensitivity.

Ensure proper storage of compound.

Yes

Perform dose-response curve.
Reduce incubation time.
Check for solvent toxicity.

Yes

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common experimental issues with Dinaciclib.
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Q6: I am observing precipitation of Dinaciclib in my cell culture medium. What should I do?

A6: Dinaciclib has limited solubility in aqueous solutions.[4] To avoid precipitation, first dissolve

the compound in a solvent like DMF, and then dilute it with your aqueous buffer or medium.[4] It

is also recommended not to store the aqueous solution for more than one day.[4]

Q7: My cells are not responding to Dinaciclib treatment as expected. What could be the

reason?

A7: Several factors could contribute to this:

Compound Integrity: Ensure your stock solution has been stored correctly at -20°C and is not

expired.

Cell Line Sensitivity: Different cell lines exhibit varying sensitivity to Dinaciclib. Verify the

reported IC50 values for your specific cell line.

Concentration: Double-check your calculations for the final working concentration.

Experimental Conditions: Ensure optimal cell health and culture conditions.

Q8: I am seeing high levels of cytotoxicity even at low concentrations. What could be the

cause?

A8:

Solvent Toxicity: Ensure the final concentration of your organic solvent (e.g., DMSO) in the

cell culture medium is at a non-toxic level (typically <0.5%).

Dose-Response: Perform a thorough dose-response experiment to determine the optimal

concentration range for your specific cell line and assay.

Incubation Time: Consider reducing the incubation time to mitigate excessive cell death.

This guide is intended for research use only and does not constitute medical advice. Always

refer to the complete Safety Data Sheet (SDS) provided by the supplier before handling SCH-
900875 (Dinaciclib).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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